Cas no 1340119-85-8 (3-(trifluoromethyl)-1-azabicyclo2.2.2octan-3-amine)

• Product Name: 3-(trifluoromethyl)-1-azabicyclo2.2.2octan-3-amine
• CAS No: 1340119-85-8
• MF: C₈H₁₃F₃N₂
• MW: 194.197432279587
• CID: 5188447
• PubChem ID: 63897907
• Update Time: 2025-06-26

3-(trifluoromethyl)-1-azabicyclo2.2.2octan-3-amine Chemical and Physical Properties

Names and Identifiers

• 3-(trifluoromethyl)-1-azabicyclo[2.2.2]octan-3-amine
• 3-(Trifluoromethyl)quinuclidin-3-amine
• 1-Azabicyclo[2.2.2]octan-3-amine, 3-(trifluoromethyl)-
• 3-(trifluoromethyl)-1-azabicyclo2.2.2octan-3-amine

• Inchi： 1S/C8H13F3N2/c9-8(10,11)7(12)5-13-3-1-6(7)2-4-13/h6H,1-5,12H2
• InChI Key： ITMFNIVBGBVCAR-UHFFFAOYSA-N
• SMILES： FC(C1(CN2CCC1CC2)N)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 208
• XLogP3: 0.8
• Topological Polar Surface Area: 29.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinuclidines

Additional information on 3-(trifluoromethyl)-1-azabicyclo2.2.2octan-3-amine

3-(Trifluoromethyl)-1-Azabicyclo[2.2.2]Octan-3-Amine: A Comprehensive Overview

3-(Trifluoromethyl)-1-Azabicyclo[2.2.2]Octan-3-Amine (CAS No: 1340119-85-8) is a structurally unique compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound, characterized by its bicyclic structure and trifluoromethyl substituent, exhibits intriguing chemical properties and potential applications in drug design and development.

The molecular structure of 3-(Trifluoromethyl)-1-Azabicyclo[2.2.2]Octan-3-Amine is defined by a rigid bicyclo[2.2.2]octane framework, which provides stability and rigidity to the molecule. The trifluoromethyl group attached at the 3-position introduces electron-withdrawing effects, enhancing the compound's reactivity and potentially influencing its pharmacokinetic properties. The nitrogen atom within the bicyclic system contributes to hydrogen bonding capabilities, which are crucial for interactions within biological systems.

Recent studies have explored the synthesis of this compound through various methodologies, including ring-closing metathesis and multi-component reactions. These advancements have not only improved the yield and purity of the compound but also opened avenues for its large-scale production, making it more accessible for research and commercial applications.

In terms of pharmacological activity, 3-(Trifluoromethyl)-1-Azabicyclo[2.2.2]Octan-3-Amine has shown promise as a lead compound in drug discovery programs targeting various therapeutic areas, such as central nervous system disorders and inflammation. Its unique structure allows for selective binding to specific receptors, making it a valuable tool in understanding complex biological processes.

Furthermore, computational studies utilizing molecular docking and dynamics simulations have provided insights into the compound's interaction with key biological targets. These studies highlight its potential as a modulator of G-protein coupled receptors (GPCRs), which are critical in numerous physiological processes.

The environmental impact of CAS 1340119-85-8 has also been a subject of recent research, with studies focusing on its biodegradation pathways and toxicity profiles. Understanding its environmental fate is essential for ensuring sustainable practices in its production and use.

In conclusion, 3-(Trifluoromethyl)-1-Azabicyclo[2.2.2]Octan-3-Amine represents a significant advancement in organic chemistry, offering a versatile platform for exploring new chemical entities with therapeutic potential. As research continues to unfold, this compound is poised to play a pivotal role in shaping future drug development strategies.